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Compound of Interest

Compound Name: Fenoprofen Calcium hydrate

Cat. No.: B15623235 Get Quote

A Comprehensive Analysis of Fenoprofen
Calcium Hydrate
For Immediate Release

This technical guide provides an in-depth analysis of the molecular properties of fenoprofen

calcium, a non-steroidal anti-inflammatory drug (NSAID). The focus of this document is to

delineate the molecular formula and weight of both its anhydrous and hydrated forms, catering

to the needs of researchers, scientists, and professionals in drug development.

Fenoprofen calcium is utilized for symptomatic relief in conditions such as rheumatoid arthritis

and osteoarthritis, as well as for managing mild to moderate pain.[1] The active moiety,

fenoprofen, functions by inhibiting cyclooxygenase enzymes, which in turn reduces the

synthesis of prostaglandins, thereby mitigating inflammation, pain, and fever.[2][3]

Molecular Composition and Variants
Fenoprofen calcium exists in two primary forms: an anhydrous salt and a hydrated salt. The

hydrated form, specifically the dihydrate, is the state in which it is commonly formulated as a

therapeutic agent.[4][5]

Fenoprofen Calcium (Anhydrous): This form is the calcium salt of fenoprofen without any

associated water molecules.[4]
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Fenoprofen Calcium Dihydrate: This is the more common pharmaceutical form, where each

molecule of fenoprofen calcium is associated with two molecules of water.[6][7]

A detailed summary of the molecular formula and weight for each component and the final salt

forms is presented below.

Component/Compo
und Name

IUPAC Name Molecular Formula
Molecular Weight (
g/mol )

Fenoprofen (Free

Acid)

2-(3-

phenoxyphenyl)propa

noic acid[1][5]

C₁₅H₁₄O₃[5][8] 242.27[5][8][9]

Calcium Calcium[10][11][12] Ca[11] 40.08[13]

Water
Oxidane[14][15][16]

[17]
H₂O[15][18] 18.015

Fenoprofen Calcium

(Anhydrous)

calcium;bis(2-(3-

phenoxyphenyl)propa

noate)[4]

C₃₀H₂₆CaO₆[4] 522.6[4][13][19]

Fenoprofen Calcium

Dihydrate

calcium;bis(2-(3-

phenoxyphenyl)propa

noate);dihydrate[6]

C₃₀H₃₀CaO₈[6] or

C₃₀H₂₆CaO₆·2H₂O[20]

[21]

558.6[6] or 558.65[20]

[21]

Note: Minor variations in molecular weight may be observed based on the source and

calculation methods.[7][22]

Structural Relationships
To visualize the relationship between the constituent parts of Fenoprofen Calcium Dihydrate,

the following logical diagram is provided.
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Logical relationship of Fenoprofen Calcium Hydrate components.

This guide serves as a foundational resource for professionals engaged in the formulation,

analysis, and research of fenoprofen-based pharmaceuticals. Accurate understanding of its

molecular characteristics is paramount for ensuring consistency and efficacy in drug

development and manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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